Cas no 71682-87-6 (2-PROPENENITRILE, 3-AMINO-3-(4-BROMOPHENYL)-)

• Product Name: 2-PROPENENITRILE, 3-AMINO-3-(4-BROMOPHENYL)-
• CAS No: 71682-87-6
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 3270719
• PubChem ID: 5399178
• Update Time: 2025-04-23

2-PROPENENITRILE, 3-AMINO-3-(4-BROMOPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPENENITRILE, 3-AMINO-3-(4-BROMOPHENYL)-

• MDL： MFCD12026370
• Inchi： 1S/C9H7BrN2/c10-8-3-1-7(2-4-8)9(12)5-6-11/h1-5H,12H2/b9-5-
• InChI Key： AHDJAZMPXGPTEA-UITAMQMPSA-N
• SMILES： BrC1C=CC(/C(=C/C#N)/N)=CC=1

Computed Properties

• Exact Mass: 221.97926Da
• Monoisotopic Mass: 221.97926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-PROPENENITRILE, 3-AMINO-3-(4-BROMOPHENYL)-

Comprehensive Guide to 2-PROPENENITRILE, 3-AMINO-3-(4-BROMOPHENYL)- (CAS No. 71682-87-6)

2-PROPENENITRILE, 3-AMINO-3-(4-BROMOPHENYL)- (CAS No. 71682-87-6) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This nitrile derivative, featuring an amino group and a bromophenyl moiety, is widely studied for its unique chemical properties and potential industrial uses. Researchers and manufacturers value this compound for its role as a key intermediate in synthesizing bioactive molecules.

The molecular structure of 3-AMINO-3-(4-BROMOPHENYL)-2-PROPENENITRILE combines a reactive acrylonitrile backbone with a 4-bromophenyl substituent, making it a versatile building block in organic synthesis. Its CAS number 71682-87-6 serves as a unique identifier in chemical databases and regulatory documentation. The presence of both electron-withdrawing (nitrile) and electron-donating (amino) groups creates interesting electronic properties that researchers exploit in various applications.

In pharmaceutical research, 2-PROPENENITRILE, 3-AMINO-3-(4-BROMOPHENYL)- has gained attention as a potential precursor for drug discovery. Recent studies explore its use in developing kinase inhibitors and other targeted therapies. The compound's structural features align with current trends in fragment-based drug design and medicinal chemistry optimization - two hot topics in modern pharmaceutical development. Its 4-bromophenyl group offers convenient sites for further functionalization through cross-coupling reactions.

The agrochemical industry shows growing interest in CAS 71682-87-6 derivatives for developing novel crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact of pesticides, researchers are investigating how modifications of this core structure could lead to more selective and biodegradable agrochemicals. The compound's potential applications in this field make it relevant to current discussions about green chemistry in agriculture.

From a synthetic chemistry perspective, 3-AMINO-3-(4-BROMOPHENYL)-2-PROPENENITRILE offers multiple handles for chemical transformation. The nitrile group can be converted to various functional groups, while the bromine atom enables participation in palladium-catalyzed coupling reactions. These characteristics make it valuable for combinatorial chemistry and library synthesis - approaches that remain crucial in modern drug discovery programs.

Analytical characterization of 2-PROPENENITRILE, 3-AMINO-3-(4-BROMOPHENYL)- typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which is essential for research applications. The CAS registry number 71682-87-6 helps researchers quickly locate spectral data and physical properties in chemical databases.

Recent advancements in flow chemistry and continuous manufacturing have created new opportunities for optimizing the synthesis of 71682-87-6 and similar intermediates. These technologies align with industry demands for more efficient and sustainable production methods. The compound's potential scalability makes it interesting for manufacturers exploring these innovative approaches.

In material science, derivatives of 3-AMINO-3-(4-BROMOPHENYL)-2-PROPENENITRILE have shown promise as monomers for specialty polymers. Researchers are investigating how its unique structure could contribute to materials with tailored electronic or mechanical properties. This application area connects to broader interests in functional materials and smart polymers.

Safety considerations for handling 2-PROPENENITRILE, 3-AMINO-3-(4-BROMOPHENYL)- follow standard laboratory protocols for organic compounds. Proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult the compound's safety data sheet for specific handling instructions.

The commercial availability of CAS 71682-87-6 from specialty chemical suppliers facilitates research across multiple disciplines. Current market trends show growing demand for such building blocks, driven by expanding pharmaceutical R&D and the need for novel chemical entities in drug discovery pipelines.

Environmental fate studies of 3-AMINO-3-(4-BROMOPHENYL)-2-PROPENENITRILE and related compounds contribute to understanding their ecological impact. This information is increasingly important as regulatory agencies worldwide emphasize green chemistry principles and sustainable chemical design.

Future research directions for 2-PROPENENITRILE, 3-AMINO-3-(4-BROMOPHENYL)- may explore its potential in emerging areas such as bioconjugation chemistry or as a scaffold for proteolysis targeting chimeras (PROTACs). These applications align with cutting-edge therapeutic strategies currently attracting significant research investment.

In summary, 71682-87-6 represents an interesting chemical entity with diverse potential applications. Its unique structural features and reactivity profile make it valuable for multiple research areas, from pharmaceuticals to materials science. As synthetic methodologies advance and new applications emerge, this compound will likely continue attracting attention from the scientific community.